4-(1H-1,2,3-benzotriazol-1-yl)pyrimidin-2-amine
Overview
Description
“4-(1H-1,2,3-benzotriazol-1-yl)pyrimidin-2-amine” is a chemical compound with the molecular formula C10H8N6 . It is part of a collection of rare and unique chemicals provided for early discovery researchers .
Molecular Structure Analysis
The molecular structure of “4-(1H-1,2,3-benzotriazol-1-yl)pyrimidin-2-amine” can be determined by various spectroscopic techniques. The compound has a molecular weight of 212.21 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(1H-1,2,3-benzotriazol-1-yl)pyrimidin-2-amine” are not extensively documented. The compound has a molecular weight of 212.21 .
Scientific Research Applications
Cancer Research
This compound has been evaluated for its anti-proliferative capacities against various cancer cell lines, including HT-29, MDA-MB-231, LNCaP, Capan-1, A375, K562, and BGC823. It has shown significant potential as an HSP90 inhibitor, which is a promising target in cancer therapy .
Antibacterial and Antifungal Applications
Benzotriazole derivatives, including those with a pyrimidin-2-amine moiety, have exhibited diverse biological activities such as antibacterial and antifungal effects. This makes them valuable in the development of new antimicrobial agents .
Antiviral Research
The triazole ring system present in this compound is known for its antiviral activities. This suggests potential applications in the study and development of antiviral drugs .
Anti-inflammatory Properties
Compounds with benzotriazole structures have been associated with anti-inflammatory activities. This could be explored further for potential therapeutic applications .
Analgesic Effects
The biological activities of benzotriazole also extend to analgesic properties, which could be beneficial in pain management research .
Antioxidant Potential
Benzotriazole compounds have shown antioxidant properties, which are important in combating oxidative stress-related diseases .
Antimalarial Activity
The triazole ring system has been associated with antimalarial activities, indicating possible use in malaria research and drug development .
Anti-proliferative Agents
Some derivatives have been found to be potent antiproliferative agents against specific cell lines, indicating their use in studying cell proliferation and related diseases .
Mechanism of Action
Target of Action
Similar compounds have been reported to target tubulin and heat shock protein 90 (HSP90) , suggesting potential targets for this compound.
Mode of Action
It’s suggested that similar compounds bind to the colchicine binding site of tubulin , inhibiting its polymerization and disrupting microtubule dynamics. This leads to cell cycle arrest and apoptosis . Another potential mode of action could be the inhibition of HSP90, a chaperone protein involved in the proper folding of several client proteins, many of which are involved in cell growth and survival .
Biochemical Pathways
Inhibition of tubulin could disrupt the mitotic spindle assembly, affecting cell division . Inhibition of HSP90 could lead to the degradation of its client proteins, affecting multiple cellular pathways .
Pharmacokinetics
The drug-likeness of similar compounds has been investigated, suggesting potential pharmacokinetic properties .
Result of Action
Similar compounds have shown cytotoxic activities against various cancer cell lines . This suggests that 4-(1H-1,2,3-benzotriazol-1-yl)pyrimidin-2-amine could potentially exhibit anti-cancer properties.
properties
IUPAC Name |
4-(benzotriazol-1-yl)pyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N6/c11-10-12-6-5-9(13-10)16-8-4-2-1-3-7(8)14-15-16/h1-6H,(H2,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMUPYEIXIUWMBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2C3=NC(=NC=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid](/img/structure/B1380193.png)
![2-Methyl-3-[2-(trifluoromethyl)phenyl]prop-2-en-1-ol](/img/structure/B1380198.png)
